22β-(Isobutyryloxy)-3-oxooleana-12-ene-28-oic acid
22β-(Isobutyryloxy)-3-oxooleana-12-ene-28-oic acid
Brand Name:
Vulcanchem
CAS No.:
132194-33-3
VCID:
VC0144761
InChI:
InChI=1S/C34H52O5/c1-20(2)27(36)39-26-19-29(3,4)18-22-21-10-11-24-31(7)14-13-25(35)30(5,6)23(31)12-15-33(24,9)32(21,8)16-17-34(22,26)28(37)38/h10,20,22-24,26H,11-19H2,1-9H3,(H,37,38)/t22-,23-,24+,26+,31-,32+,33+,34-/m0/s1
SMILES:
CC(C)C(=O)OC1CC(CC2C1(CCC3(C2=CCC4C3(CCC5C4(CCC(=O)C5(C)C)C)C)C)C(=O)O)(C)C
Molecular Formula:
C34H52O5
Molecular Weight:
540.8 g/mol
22β-(Isobutyryloxy)-3-oxooleana-12-ene-28-oic acid
CAS No.: 132194-33-3
Main Products
VCID: VC0144761
Molecular Formula: C34H52O5
Molecular Weight: 540.8 g/mol
| CAS No. | 132194-33-3 |
|---|---|
| Product Name | 22β-(Isobutyryloxy)-3-oxooleana-12-ene-28-oic acid |
| Molecular Formula | C34H52O5 |
| Molecular Weight | 540.8 g/mol |
| IUPAC Name | (4R,4aS,6aR,6aS,6bR,8aR,12aR,14bS)-2,2,6a,6b,9,9,12a-heptamethyl-4-(2-methylpropanoyloxy)-10-oxo-3,4,5,6,6a,7,8,8a,11,12,13,14b-dodecahydro-1H-picene-4a-carboxylic acid |
| Standard InChI | InChI=1S/C34H52O5/c1-20(2)27(36)39-26-19-29(3,4)18-22-21-10-11-24-31(7)14-13-25(35)30(5,6)23(31)12-15-33(24,9)32(21,8)16-17-34(22,26)28(37)38/h10,20,22-24,26H,11-19H2,1-9H3,(H,37,38)/t22-,23-,24+,26+,31-,32+,33+,34-/m0/s1 |
| Standard InChIKey | JJOWBVSGDGLUKQ-SBFMVFAKSA-N |
| Isomeric SMILES | CC(C)C(=O)O[C@@H]1CC(C[C@@H]2[C@]1(CC[C@@]3(C2=CC[C@H]4[C@]3(CC[C@@H]5[C@@]4(CCC(=O)C5(C)C)C)C)C)C(=O)O)(C)C |
| SMILES | CC(C)C(=O)OC1CC(CC2C1(CCC3(C2=CCC4C3(CCC5C4(CCC(=O)C5(C)C)C)C)C)C(=O)O)(C)C |
| Canonical SMILES | CC(C)C(=O)OC1CC(CC2C1(CCC3(C2=CCC4C3(CCC5C4(CCC(=O)C5(C)C)C)C)C)C(=O)O)(C)C |
| PubChem Compound | 15143722 |
| Last Modified | Nov 11 2021 |
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